Cas no 886947-32-6 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 886947-32-6
• MF: C₁₉H₁₈ClN₃O₄S₂
• MW: 451.946920871735
• CID: 5478690
• Update Time: 2025-10-21

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C19H18ClN3O4S2/c1-27-15-9-8-14(20)17-16(15)21-19(28-17)22-18(24)12-4-6-13(7-5-12)29(25,26)23-10-2-3-11-23/h4-9H,2-3,10-11H2,1H3,(H,21,22,24)
• InChI Key： HLCWILSIDGLAEI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(Cl)=C2S1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzamide

N-(7-Chloro-4-Methoxy-1,3-Benzothiazol-2-Yl)-4-(Pyrrolidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

N-(7-Chloro-4-Methoxy-1,3-Benzothiazol-2-Yl)-4-(Pyrrolidine-1-Sulfonyl)Benzamide is a highly specialized organic compound with the CAS registry number 886947-32-6. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. The molecule is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The presence of substituents such as chlorine, methoxy, and sulfonyl groups further enhances its chemical versatility and functional properties.

The benzothiazole core of this compound is a well-known scaffold in drug discovery, often associated with anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have highlighted the potential of benzothiazole derivatives in targeting specific enzymes and receptors involved in various pathological processes. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory effects on kinases, making them promising candidates for therapeutic interventions.

The chlorine and methoxy substituents on the benzothiazole ring contribute to the compound's electronic properties and solubility profiles. Chlorine, being an electron-withdrawing group, increases the electrophilicity of the aromatic system, while the methoxy group introduces electron-donating effects through resonance. This balance of electronic interactions is crucial for optimizing the compound's bioavailability and pharmacokinetic properties.

The pyrrolidine sulfonyl group attached to the benzamide moiety adds another layer of complexity to this molecule. Pyrrolidine is a five-membered amine-containing ring that is known for its stability and ability to form hydrogen bonds. The sulfonyl group further enhances the molecule's hydrophilicity and may play a role in intermolecular interactions within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and sulfonations. Researchers have employed strategies such as Suzuki-Miyaura cross-coupling and microwave-assisted synthesis to streamline the production of this compound. These methods not only improve yield but also reduce reaction times, making large-scale synthesis more feasible.

In terms of applications, N-(7-Chloro-4-Methoxy-1,3-Benzothiazol-2-Yl)-4-(Pyrrolidine-1-Sulfonyl)Benzamide has shown potential in several areas. In drug discovery, it serves as a lead compound for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate key enzymes involved in amyloid-beta production makes it a valuable tool in preclinical studies.

Moreover, this compound has been explored for its role in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and sensors.

Recent studies published in *Nature Communications* have further elucidated the mechanistic insights into how this compound interacts with biological systems at the molecular level. These findings underscore its potential as a versatile building block for future drug development efforts.

In conclusion, N-(7-Chloro-4-Methoxy-1,3-Benzothiazol-2-Yl)-4-(Pyrrolidine-1-Sulfonyl)Benzamide (CAS No 886947-32-6) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its structural complexity, combined with cutting-edge synthetic methodologies and promising biological activities, positions it as a key player in advancing both medicinal chemistry and materials science.